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Compound of Interest

Compound Name: 4-Phenylcyclohexene

Cat. No.: B1218791

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and analytical characterization of 4-Phenylcyclohexene. The
information is intended to support researchers and professionals in the fields of chemistry and
drug development in their understanding and utilization of this compound.

Core Chemical and Physical Properties

4-Phenylcyclohexene, with the CAS number 4994-16-5, is a colorless to light yellow liquid
organic compound.[1] It is characterized by a cyclohexene ring substituted with a phenyl group.
[1] This compound is notably recognized as a volatile organic compound (VOC) and is often
associated with the "new carpet smell" as it can be an unintentional byproduct in the
manufacturing of styrene-butadiene latex used in carpet backings.[1]

Physical Properties

The key physical properties of 4-Phenylcyclohexene are summarized in the table below for
easy reference and comparison.
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Property Value Reference
Molecular Formula Ci2H14 [1112][3]
Molecular Weight 158.24 g/mol [11[2][3]
Appearance Colorless to light yellow liquid [1]
Density ~0.9715 g/cm?3 at 20 °C [1]
- , 235 °C at 760 mmHg; 56-59
Boiling Point [1]
°C at 0.83-0.98 Torr
Melting Point 4-7°C
Slightly soluble in water;
Solubility Soluble in organic solvents like
ethanol and chloroform.[1]
Refractive Index (n20/D) 1.539 - 1.545
Chemical Properties
Property Value Reference
CAS Number 4994-16-5 [1112]
IUPAC Name cyclohex-3-en-1-ylbenzene [2]
4-PCH, 3-
Synonyms [2]
Cyclohexenylbenzene
N Stable under normal
Stability

conditions.[1]

Synthesis of 4-Phenylcyclohexene via Diels-Alder

Reaction

4-Phenylcyclohexene can be synthesized through a [4+2] cycloaddition reaction, specifically

the Diels-Alder reaction, between styrene (the dienophile) and 1,3-butadiene (the diene).
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Experimental Protocol

Materials:

e Styrene

e 1,3-Butadiene (can be generated in situ from 3-sulfolene)

o Toluene or Xylene (solvent)

o Hydroquinone (polymerization inhibitor)

e Anhydrous Magnesium Sulfate (drying agent)

e Reaction vessel (e.g., a high-pressure reaction vessel or a sealed tube)
e Heating and stirring apparatus

« Distillation apparatus

Procedure:

o Reaction Setup: In a suitable high-pressure reaction vessel, combine styrene (1.0
equivalent), a polymerization inhibitor such as hydroquinone (catalytic amount), and the
solvent (toluene or xylene).

o Addition of Diene: Cool the mixture and add condensed 1,3-butadiene (1.1 to 1.5
equivalents). Alternatively, 1,3-butadiene can be generated in situ from the thermal
decomposition of 3-sulfolene.

» Reaction Conditions: Seal the reaction vessel and heat the mixture to a temperature
between 150-200 °C. The reaction should be stirred vigorously for a period of 12-24 hours.
The progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o Workup: After the reaction is complete, cool the vessel to room temperature. Carefully vent
any excess pressure. Transfer the reaction mixture to a separatory funnel.
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e Purification:

o Wash the organic layer with a saturated sodium bicarbonate solution to remove any acidic
impurities, followed by a wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate.
o Filter to remove the drying agent.
o Remove the solvent under reduced pressure using a rotary evaporator.

o The crude product can be further purified by vacuum distillation to yield pure 4-
Phenylcyclohexene.

Spectroscopic Analysis

The structure of 4-Phenylcyclohexene can be confirmed using various spectroscopic
techniques.

'H NMR Spectroscopy

The proton NMR spectrum of 4-Phenylcyclohexene will exhibit characteristic signals
corresponding to the aromatic, vinylic, allylic, and aliphatic protons.

Chemical Shift ()

Multiplicity Integration Assignment

pPpm

Aromatic protons
~71-74 m 5H

(CeH5s)

Vinylic protons (-
~5.7-5.9 m 2H yiep (

CH=CH-)

Allylic/Benzylic proton
~2.8-3.0 m 1H y yiep

(-CH(Ph)-)

Allylic and aliphatic
~1.8-25 m 6H

protons (-CHz-)
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3C NMR Spectroscopy

The carbon NMR spectrum provides information about the different carbon environments in the

molecule.
Chemical Shift (8) ppm Assignment
~ 145 - 150 Quaternary aromatic carbon (C-Ar)
~125-130 Aromatic carbons (CH-Ar)
~125-130 Vinylic carbons (-CH=CH-)
~40-45 Allylic/Benzylic carbon (-CH(Ph)-)
~25-35 Aliphatic carbons (-CH2-)

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

Wavenumber (cm—?) Assignment

3000 - 3100 C-H stretch (aromatic and vinylic)
2800 - 3000 C-H stretch (aliphatic)

1650 - 1670 C=C stretch (alkene)

1450 - 1600 C=C stretch (aromatic)

Mass Spectrometry (MS)

Mass spectrometry will show the molecular ion peak and characteristic fragmentation patterns.
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miz Assignment
158 Molecular ion (M+)
104 Retro-Diels-Alder fragmentation (loss of
butadiene)
91 Tropylium ion ([C7H7]*)
77 Phenyl cation ([CsHs]*)
Visualizations

Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 4-Phenylcyclohexene via

the Diels-Alder reaction.
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Caption: Workflow for the synthesis of 4-Phenylcyclohexene.
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Logical Relationship: "New Carpet Smell"

The diagram below illustrates the connection between the industrial production of styrene-
butadiene rubber and the presence of 4-Phenylcyclohexene as a volatile organic compound
in new carpets.

Caption: Formation of 4-Phenylcyclohexene as a byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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